(10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid

• Molecular Formula: C15H10ClNO5S2
• Molecular Weight: 383.8 g/mol
• IUPAC Name: 2-(4-chloro-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.02,7.013,17]heptadeca-2(7),3,5,13(17)-tetraen-10-yl)acetic acid
• InChI: InChI=1S/C15H10ClNO5S2/c16-6-1-2-8-7(3-6)10-11-12(17-14(21)24-11)23-5-15(10,4-9(18)19)13(20)22-8/h1-3,10H,4-5H2,(H,17,21)(H,18,19)
• InChI Key: CMSUIVMSFVOWNX-UHFFFAOYSA-N
• SMILES: C1C2(C(C3=C(C=CC(=C3)Cl)OC2=O)C4=C(S1)NC(=O)S4)CC(=O)O

Description

(10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid, also known as CTPTA, is a novel heterocyclic compound with potential therapeutic applications. It has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid is not fully understood. However, it has been suggested that (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid may exert its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid may also inhibit bacterial and fungal growth by disrupting their cell membranes. Additionally, (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid may reduce inflammation by inhibiting the activity of pro-inflammatory enzymes.
Biochemical and Physiological Effects
(10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid has shown to have several biochemical and physiological effects. It has been found to induce DNA damage and cell cycle arrest in cancer cells. (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid has also been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes. Moreover, (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid has exhibited hepatoprotective effects by reducing the levels of liver enzymes and lipid peroxidation.

Advantages and Limitations for Lab Experiments

(10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid has several advantages for lab experiments. It is easy to synthesize and has shown high yields. (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid is also stable and has a long shelf life. However, (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid has limitations in terms of solubility and bioavailability, which may affect its efficacy in vivo.

Future Directions

There are several future directions for (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid research. One direction is to investigate its potential as a chemotherapeutic agent in vivo. Another direction is to explore its mechanism of action in more detail. Additionally, (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid could be modified to improve its solubility and bioavailability. Moreover, (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid could be tested for its potential as a therapeutic agent for other diseases, such as diabetes and neurodegenerative diseases.
In conclusion, (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid is a novel heterocyclic compound with potential therapeutic applications. It has been synthesized using various methods and has shown promising results in scientific research. (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid has shown to have anticancer, antimicrobial, and anti-inflammatory properties. Its mechanism of action is not fully understood, but it may induce apoptosis, inhibit cell proliferation, and reduce inflammation. (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid has several advantages for lab experiments, but also has limitations in terms of solubility and bioavailability. There are several future directions for (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid research, including investigating its potential as a chemotherapeutic agent in vivo and exploring its mechanism of action in more detail.

Synthesis Methods

(10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid has been synthesized using different methods, including a three-component reaction of 2-aminothiophenol, 2-chloroacetic acid, and 2H-chromen-2-one in the presence of a catalyst. Another method involves the reaction of 2-aminothiophenol, 2-chloroacetic acid, and 4-hydroxycoumarin in the presence of a catalyst. Both methods have yielded high yields of (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid.

Scientific Research Applications

(10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid has shown potential therapeutic applications in scientific research. It has been studied for its anticancer, antimicrobial, and anti-inflammatory properties. (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid has shown to inhibit the growth of cancer cells, including breast cancer, lung cancer, and liver cancer cells. It has also demonstrated antimicrobial activity against various strains of bacteria and fungi. Moreover, (10-chloro-2,6-dioxo-3,11b-dihydro-2H,5H-chromeno[4',3':4,5]thiopyrano[2,3-d][1,3]thiazol-5a(6H)-yl)acetic acid has exhibited anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines.